Cas no 773873-72-6 (Methyl 3,4,5-trifluorobenzenecarboxylate)

Methyl 3,4,5-trifluorobenzenecarboxylate structure

773873-72-6 structure

Product Name:Methyl 3,4,5-trifluorobenzenecarboxylate

CAS No:773873-72-6

Molecular Formula:C₈H₅F₃O₂

Molecular Weight:190.1193

MDL:MFCD06200977

CID:859424

PubChem ID:2783211

Methyl 3,4,5-trifluorobenzenecarboxylate Properties

Names and Identifiers

- Methyl 3,4,5-trifluorobenzoate
- RARECHEM AL BF 0343
- 5-trifluorobenzoate
- Methyl 3
- benzoic acid, 3,4,5-trifluoro-, methyl ester
- METHYL 3,4,5-TRIFLUOROBENZENECARBOXYLATE
- methyltrifluorobenzenecarboxylate
- NBBPHMUHCCIOJQ-UHFFFAOYSA-N
- KM1853
- SBB091059
- 2111AC
- RP11241
- SY041171
- 5-(Methoxycarbonyl)-1,2,3-trifluorobenzene
- +Expand
- MDL： MFCD06200977
- InChIKey： NBBPHMUHCCIOJQ-UHFFFAOYSA-N
- Inchi： 1S/C8H5F3O2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,1H3
- SMILES： FC1C(=C(C([H])=C(C(=O)OC([H])([H])[H])C=1[H])F)F

Computed Properties

Exact Mass: 190.02415
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Heavy Atom Count: 13
Complexity: 186
Topological Polar Surface Area: 26.3

Experimental Properties

PSA: 26.3
Boiling Point: 211.1°C at 760 mmHg

Methyl 3,4,5-trifluorobenzenecarboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00549K-5g	Methyl 3,4,5-trifluorobenzoate	773873-72-6	98%	5g	$11.00	2024-04-21
A2B Chem LLC	AC38008-1g	Methyl 3,4,5-trifluorobenzenecarboxylate	773873-72-6	98%	1g	$4.00
Aaron	AR0054HW-1g	Methyl 3,4,5-trifluorobenzoate	773873-72-6	98%	1g	$3.00
abcr	AB468842-5 g	Methyl 3,4,5-trifluorobenzoate, min. 95%; .	773873-72-6		5g	€80.40	2023-04-21
Alichem	A015008316-250mg	Methyl 3,4,5-trifluorobenzoate	773873-72-6	97%	250mg	$475.20	2023-09-01
Ambeed	A347007-1g	Methyl 3,4,5-trifluorobenzoate	773873-72-6	98%	1g	$9.0	2024-05-28
Apollo Scientific	PC10372-1g	Methyl 3,4,5-trifluorobenzoate	773873-72-6	99%	1g	￡10.00	2023-04-13
Chemenu	CM100540-100g	methyl 3,4,5-trifluorobenzoate	773873-72-6	98%	100g	$***	2023-05-29
Enamine	EN300-268107-0.05g	methyl 3,4,5-trifluorobenzoate	773873-72-6	95%	0.05g	$19.0	2023-09-11
eNovation Chemicals LLC	D208967-1g	methyl 3,4,5-trifluorobenzoate	773873-72-6	97%	1g	$200	2022-09-06

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Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:773873-72-6)Methyl 3,4,5-trifluorobenzenecarboxylate

Purity:99%

Quantity:500g

Price($):434.0